Cas no 133040-82-1 (4(3H)-Quinazolinone,2-[2-(5-bromo-1H-indol-3-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]-)

• Product name: 4(3H)-Quinazolinone,2-[2-(5-bromo-1H-indol-3-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 133040-82-1
• MF: C₂₅H₁₇BrF₃N₃O
• MW: 512.321195363998
• CID: 1231902

4(3H)-Quinazolinone,2-[2-(5-bromo-1H-indol-3-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,2-[2-(5-bromo-1H-indol-3-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]-
• 4(3H)-Quinazolinone, 2-[2-(5-bromo-1H-indol-3-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C25H17BrF3N3O/c26-17-9-10-21-20(13-17)15(14-30-21)8-11-23-31-22-7-2-1-6-19(22)24(33)32(23)18-5-3-4-16(12-18)25(27,28)29/h1-7,9-10,12-14,30H,8,11H2
• InChI Key： NSOVWKCOTHCCIF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=CC=CC(C(F)(F)F)=C2)C=1CCC1C2=C(NC=1)C=CC(Br)=C2

Computed Properties

• Exact Mass: 511.05081

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 653.9±65.0 °C(Predicted)
• PSA: 48.46
• pka: 16.20±0.30(Predicted)